Cas no 2175318-00-8 (N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide)

• Product Name: N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide
• CAS No: 2175318-00-8
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5413220
• PubChem ID: 132306413
• Update Time: 2025-10-30

N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Morpholin-4-yl-1-oxobutan-2-yl)prop-2-enamide
• EN300-6636802
• AKOS033679143
• 2175318-00-8
• N-[1-(morpholin-4-yl)-1-oxobutan-2-yl]prop-2-enamide
• Z3488504667
• N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide

• Inchi： 1S/C11H18N2O3/c1-3-9(12-10(14)4-2)11(15)13-5-7-16-8-6-13/h4,9H,2-3,5-8H2,1H3,(H,12,14)
• InChI Key： KDVQIZNEBWFOQK-UHFFFAOYSA-N
• SMILES： C(NC(C(N1CCOCC1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.110±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.3±45.0 °C(Predicted)
• pka: 13.34±0.46(Predicted)

Additional information on N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide

Introduction to N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide (CAS No. 2175318-00-8)

N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide, identified by its CAS number 2175318-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide incorporates a 4-morpholinylcarbonyl moiety, which is known for its ability to enhance the bioavailability and pharmacological properties of associated molecules. The presence of this functional group suggests potential applications in the design of drugs that require precise targeting and efficient absorption. Additionally, the propenamide backbone contributes to the compound's stability and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of amide-based compounds. Amides are known for their role as bioactive intermediates and have been widely used in the development of various therapeutic agents. The specific arrangement of atoms in N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide positions it as a candidate for further investigation in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential application in modulating biological pathways associated with inflammation and pain management. Current research indicates that molecules containing the 4-morpholinylcarbonyl group may interact with specific enzymes and receptors, leading to reduced inflammatory responses. This has opened up new avenues for developing non-opioid analgesics with improved efficacy and reduced side effects.

The synthesis of N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic asymmetric reactions and transition-metal-catalyzed cross-coupling, have been employed to achieve high yields and purity levels. These techniques not only enhance the efficiency of production but also allow for the introduction of structural modifications that can fine-tune biological activity.

The compound's stability under various environmental conditions is another critical factor that contributes to its suitability for pharmaceutical applications. Studies have shown that N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide maintains its structural integrity over extended periods when stored under controlled conditions. This stability is essential for ensuring consistent performance during formulation and administration.

In vitro studies have begun to unravel the mechanistic aspects of N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide's biological effects. Initial findings suggest that the compound interacts with targets involved in neurotransmitter release and receptor signaling, which could explain its potential as an analgesic agent. Furthermore, its ability to cross the blood-brain barrier may enhance its therapeutic index by allowing direct action on central nervous system receptors.

The integration of computational chemistry techniques has further advanced the understanding of this compound's properties. Molecular modeling studies have provided insights into how N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide interacts with biological targets at an atomic level. These simulations have helped identify key structural features responsible for its bioactivity, guiding future modifications aimed at optimizing efficacy.

Epidemiological data and preclinical trials are gradually accumulating evidence supporting the potential therapeutic benefits of amide-based compounds like N-[1-(4-Morpholinylcarbonyl)propyl]-2-propenamide strong>. Researchers are particularly interested in its role as a lead compound for drugs targeting chronic pain conditions, where traditional treatments often fall short due to issues such as tolerance development or adverse side effects.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, N-[1-(Morpholinylcarbonyl>)propyl]-2-propenamide] is being evaluated under stringent guidelines to ensure it meets necessary standards before entering clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in navigating these regulatory hurdles efficiently.

The environmental impact of synthesizing and disposing of pharmaceutical compounds is also a growing concern within the industry. Efforts are underway to develop greener synthetic routes for N-[1-(Morpholinylcarbonyl>)propyl]-2-propenamide] that minimize waste generation while maintaining high yields. Such sustainable practices align with broader initiatives aimed at reducing the ecological footprint of drug development processes.

In conclusion, N-[1-(Morpholinylcarbonyl>)propyl]-2-propenamide] represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new insights into its mechanisms of action, paving the way for innovative therapeutic strategies against various diseases.